Cas no 7077-65-8 (4-(dicyanomethyl)nitrobenzene)

• Product Name: 4-(dicyanomethyl)nitrobenzene
• CAS No: 7077-65-8
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• MDL: MFCD00982966
• CID: 862774
• PubChem ID: 258301
• Update Time: 2025-04-26

4-(dicyanomethyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(dicyanomethyl)nitrobenzene
• 2-(4-nitrophenyl)propanedinitrile
• (p-nitrophenyl)malononitrile
• 2-(4-Nitrophenyl)malononitrile
• AC1L5YNJ
• AC1Q4QGT
• C9H5N3O2
• CTK5D2960
• NCIOpen2_001266
• NSC87092
• 2-(4-Nitrophenyl)malononitrile #
• p-nitrophenylmalononitrile
• MFCD00982966
• 2-(4-nitrophenyl)malononitril
• D79905
• NSC-87092
• 7077-65-8
• SCHEMBL1246408
• DTXSID10293067

• MDL： MFCD00982966
• Inchi： 1S/C9H5N3O2/c10-5-8(6-11)7-1-3-9(4-2-7)12(13)14/h1-4,8H
• InChI Key： HXEPLLFRQAVQQJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C(C#N)C#N)=O

Computed Properties

• Exact Mass: 187.03825
• Monoisotopic Mass: 187.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 369.3°C at 760 mmHg
• Flash Point: 177.1°C
• Refractive Index: 1.593
• PSA: 90.72
• LogP: 2.24876

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(dicyanomethyl)nitrobenzene

Professional Introduction to 4-(Dicyanomethyl)nitrobenzene (CAS No. 7077-65-8)

4-(Dicyanomethyl)nitrobenzene, with the chemical formula C₇H₄N₄O₂ and CAS number 7077-65-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aromatic nitro compound has garnered attention due to its versatile applications in synthetic chemistry, material science, and medicinal chemistry. The unique structural features of 4-(Dicyanomethyl)nitrobenzene, including its nitro and dicyanomethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure consists of a benzene ring substituted with a nitro group at the para position and a dicyanomethyl group at the ortho position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for further functionalization. The nitro group, known for its strong electron-withdrawing effect, influences the reactivity of the benzene ring, while the dicyanomethyl group introduces additional reactivity centers for nucleophilic substitution reactions.

In recent years, 4-(Dicyanomethyl)nitrobenzene has been extensively studied for its potential applications in drug discovery and development. Researchers have explored its utility as a precursor in synthesizing novel heterocyclic compounds that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The nitro group can be reduced to an amine, which can then be further modified through various coupling reactions to introduce other pharmacophores. Additionally, the dicyanomethyl group can undergo hydrolysis or reduction to yield cyanoacetic acid derivatives, which are known for their biological activity.

One of the most compelling aspects of 4-(Dicyanomethyl)nitrobenzene is its role in the development of advanced materials. The compound's ability to undergo polymerization reactions has led to the creation of novel polymeric materials with unique properties. These polymers have potential applications in electronics, coatings, and even in sustainable energy solutions. The nitro and cyano groups in the molecule contribute to the formation of strong intermolecular interactions, resulting in materials with enhanced thermal stability and mechanical strength.

The synthesis of 4-(Dicyanomethyl)nitrobenzene typically involves a multi-step process that begins with the nitration of benzene derivatives followed by selective functionalization at the ortho position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

In academic research, 4-(Dicyanomethyl)nitrobenzene has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its reactivity profile allows researchers to investigate various catalytic systems and reaction conditions that could be applied to other complex organic transformations. This has led to significant advancements in synthetic organic chemistry and has paved the way for more efficient and sustainable synthetic routes.

The pharmaceutical industry has also shown interest in 4-(Dicyanomethyl)nitrobenzene due to its potential as a lead compound for drug development. Computational modeling studies have identified several derivatives of this compound that exhibit promising biological activity against various diseases. These studies highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates for clinical use. By systematically modifying the substituents on the benzene ring, researchers can fine-tune the pharmacological properties of these compounds.

The environmental impact of synthesizing and using 4-(Dicyanomethyl)nitrobenzene is another area of concern. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic methods have been explored to improve sustainability. These approaches align with global efforts to promote green chemistry principles and ensure that chemical production is environmentally responsible.

In conclusion, 4-(Dicyanomethyl)nitrobenzene (CAS No. 7077-65-8) is a multifaceted compound with significant applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it a valuable intermediate for developing new drugs and advanced materials. As research continues to uncover new applications for this compound, it is likely that its importance will only grow in the coming years.